Cas no 42039-83-8 (4,6(1H,5H)-Pyrimidinedione,dihydro-5-(1-methylpropyl)-2-thioxo-)

• Product Name: 4,6(1H,5H)-Pyrimidinedione,dihydro-5-(1-methylpropyl)-2-thioxo-
• CAS No: 42039-83-8
• MF: C₈H₁₂N₂O₂S
• MW: 200.258080482483
• CID: 333329
• PubChem ID: 3542285
• Update Time: 2025-04-19

4,6(1H,5H)-Pyrimidinedione,dihydro-5-(1-methylpropyl)-2-thioxo- Chemical and Physical Properties

Names and Identifiers

• 4,6(1H,5H)-Pyrimidinedione,dihydro-5-(1-methylpropyl)-2-thioxo-
• 5-butan-2-yl-2-sulfanylidene-1,3-diazinane-4,6-dione
• 5-sec-butyl-2-mercaptopyrimidine-4,6-diol
• AC1MSYWI
• NSC26570
• NSC-26570
• 42039-83-8
• (1-methyl-propyl)-2-thio-barbiturate
• DTXSID10393475

• Inchi： 1S/C8H12N2O2S/c1-3-4(2)5-6(11)9-8(13)10-7(5)12/h4-5H,3H2,1-2H3,(H2,9,10,11,12,13)
• InChI Key： NPJPORUORPNTHO-UHFFFAOYSA-N
• SMILES： S=C1NC(C(C(N1)=O)C(C)CC)=O

Computed Properties

• Exact Mass: 200.06206
• Monoisotopic Mass: 200.06194880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 90.3Ų

Experimental Properties

• PSA: 58.2
• LogP: 0.83720

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones